Cas no 1807139-80-5 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1807139-80-5
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4895876
• Update Time: 2025-05-23

2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-2-4-6(7(10)11)3(15)1-5(16-4)8(12,13)14/h1,7H,2H2
• InChI Key： OMKFBTQCTCBHFO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)N=C(CBr)C=1C(F)F

Computed Properties

• Exact Mass: 414.84920 g/mol
• Monoisotopic Mass: 414.84920 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9
• Molecular Weight: 415.92

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine

2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine, with CAS No. 1807139-80-5, is a highly functionalized pyridine derivative that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This molecule is characterized by its unique substitution pattern, featuring a bromomethyl group at position 2, a difluoromethyl group at position 3, an iodo group at position 4, and a trifluoromethyl group at position 6. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block in various chemical transformations.

Recent studies have highlighted the potential of this compound as a versatile precursor in the synthesis of bioactive molecules. For instance, researchers have employed it in the construction of heterocyclic frameworks with applications in drug discovery. The presence of multiple halogen atoms (bromo, fluoro, and iodo) enables this compound to participate in a wide range of nucleophilic substitution reactions, making it an ideal substrate for generating diverse structural motifs.

One of the most notable applications of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine is its use in the development of advanced materials. Its ability to undergo metal-catalyzed cross-coupling reactions has been leveraged to create novel materials with tailored electronic properties. For example, coupling this pyridine derivative with transition metals has led to the formation of coordination polymers and metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sequential introduction of substituents onto a pyridine ring using electrophilic substitution techniques. The strategic placement of halogen atoms is critical to ensure the desired reactivity and stability of the final product. Recent advancements in catalytic methods have further streamlined its synthesis, reducing production costs and improving yield.

In terms of physical properties, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces arising from the electron-withdrawing groups. Its solubility in organic solvents makes it suitable for use in solution-phase reactions, while its stability under standard conditions ensures ease of handling during experimental procedures.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for proper waste management practices during its synthesis and application. Regulatory agencies have also established guidelines for its safe handling to minimize risks associated with occupational exposure.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile reactivity, positions it as a key player in advancing scientific research across multiple disciplines. As ongoing investigations continue to uncover new applications for this compound, its role in shaping future innovations is expected to grow significantly.